Cas no 147958-89-2 (1-(3-phenylprop-2-enoyl)piperidine-4-carboxylic acid)

• Product Name: 1-(3-phenylprop-2-enoyl)piperidine-4-carboxylic acid
• CAS No: 147958-89-2
• MF: C₁₅H₁₇NO₃
• MW: 259.300384283066
• CID: 3775582
• PubChem ID: 2473095
• Update Time: 2025-11-02

1-(3-phenylprop-2-enoyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxylic acid, 1-(1-oxo-3-phenyl-2-propenyl)-
• 1-(3-phenylprop-2-enoyl)piperidine-4-carboxylic acid
• SR-01000057705-1
• G31466
• 147958-89-2
• 1-CINNAMOYLPIPERIDINE-4-CARBOXYLIC ACID
• SR-01000057705
• HMS1717C21
• 147636-43-9
• EN300-10755
• AB00744769-01
• Z56347578
• 1-[(E)-3-phenylprop-2-enoyl]piperidine-4-carboxylic acid
• AKOS023869517
• 1-[(2E)-3-phenylprop-2-enoyl]piperidine-4-carboxylic acid
• AKOS000202909
• 1-(3-phenylprop-2-enoyl)piperidine-4-carboxylicAcid
• DTXSID401167950
• 4-Piperidinecarboxylic acid, 1-(1-oxo-3-phenyl-2-propenyl)-, (E)-

• Inchi： 1S/C15H17NO3/c17-14(7-6-12-4-2-1-3-5-12)16-10-8-13(9-11-16)15(18)19/h1-7,13H,8-11H2,(H,18,19)
• InChI Key： BARCAQQBDOOISH-UHFFFAOYSA-N
• SMILES： N1(C(=O)C=CC2=CC=CC=C2)CCC(C(O)=O)CC1

Computed Properties

• Exact Mass: 259.12084340Da
• Monoisotopic Mass: 259.12084340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.6Ų

1-(3-phenylprop-2-enoyl)piperidine-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on 1-(3-phenylprop-2-enoyl)piperidine-4-carboxylic acid

Comprehensive Guide to 1-(3-phenylprop-2-enoyl)piperidine-4-carboxylic acid (CAS No. 147958-89-2): Properties, Applications, and Market Insights

1-(3-phenylprop-2-enoyl)piperidine-4-carboxylic acid (CAS No. 147958-89-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This piperidine derivative features a unique molecular structure combining a phenylprop-2-enoyl group with a piperidine-4-carboxylic acid moiety, making it valuable for various synthetic applications. Researchers often search for "piperidine-4-carboxylic acid derivatives" or "1-(3-phenylprop-2-enoyl)piperidine synthesis" when exploring its potential.

The compound exhibits notable physicochemical properties, including a molecular weight of 259.29 g/mol and a precise chemical structure that enables diverse reactivity. Its carboxylic acid functional group allows for further derivatization, making it a versatile building block in medicinal chemistry. Recent studies highlight its potential as an intermediate in developing bioactive molecules, particularly in neurological and anti-inflammatory research areas.

In pharmaceutical applications, 1-(3-phenylprop-2-enoyl)piperidine-4-carboxylic acid serves as a key precursor for designing small molecule therapeutics. The compound's structural features align with current trends in drug discovery, where researchers focus on "piperidine-based drug candidates" and "phenylpropenoyl derivatives in medicine." Its compatibility with various organic synthesis methods makes it particularly valuable for creating libraries of potential drug candidates.

The global market for specialty chemical intermediates like 1-(3-phenylprop-2-enoyl)piperidine-4-carboxylic acid has shown steady growth, driven by increasing demand in pharmaceutical R&D. Industry reports indicate rising searches for "CAS 147958-89-2 suppliers" and "high-purity piperidine derivatives," reflecting its commercial importance. Manufacturers emphasize strict quality control measures to meet the requirements of research institutions and pharmaceutical companies.

From a synthetic chemistry perspective, this compound offers multiple advantages. Its piperidine ring provides structural rigidity, while the α,β-unsaturated carbonyl system enables various conjugation reactions. These characteristics make it valuable for creating molecular scaffolds in drug design, particularly for targets requiring specific three-dimensional configurations.

Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of 1-(3-phenylprop-2-enoyl)piperidine-4-carboxylic acid. Researchers frequently inquire about "docking studies with piperidine carboxylic acids" and "structure-activity relationships of phenylpropenoyl derivatives," indicating growing interest in its theoretical applications. The compound's balanced lipophilicity and hydrogen bonding capacity make it particularly interesting for bioavailability optimization studies.

Quality specifications for 147958-89-2 typically include ≥98% purity by HPLC analysis, with strict controls on residual solvents and heavy metals. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing this compound, addressing common search queries about "CAS 147958-89-2 characterization methods." Proper storage conditions (typically 2-8°C under inert atmosphere) ensure stability for research applications.

The environmental and green chemistry aspects of producing 1-(3-phenylprop-2-enoyl)piperidine-4-carboxylic acid have gained attention, with researchers exploring "sustainable synthesis of piperidine derivatives." Modern approaches focus on catalytic methods and atom economy to minimize waste, aligning with current chemical industry trends toward more sustainable practices.

In conclusion, 1-(3-phenylprop-2-enoyl)piperidine-4-carboxylic acid (CAS No. 147958-89-2) represents an important chemical building block with diverse applications in pharmaceutical research and organic synthesis. Its unique structural features and synthetic versatility continue to make it valuable for developing new therapeutic agents and functional materials. As research progresses, this compound will likely maintain its relevance in addressing current challenges in medicinal chemistry and drug development.